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Compound of Interest

Compound Name: BRD3308

Cat. No.: B15564009 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of BRD3308, a selective histone deacetylase 3 (HDAC3) inhibitor. Adherence to these

procedures is critical for minimizing environmental impact and safeguarding laboratory

personnel.

BRD3308 is utilized in research for its potential therapeutic applications, including in the

contexts of diabetes and HIV-1 latency.[1][2][3][4] Due to its biological activity, it is imperative to

treat BRD3308 as a hazardous chemical waste. The following procedures are based on

general best practices for laboratory chemical disposal and should be supplemented by

consulting the official Safety Data Sheet (SDS) provided by the supplier and your institution's

Environmental Health and Safety (EHS) guidelines.

Key Chemical and Physical Properties of BRD3308
A summary of the key quantitative data for BRD3308 is presented below for easy reference.
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Property Value Source

CAS Number 1550053-02-5 [1]

Molecular Formula C₁₅H₁₄FN₃O₂ [1][5]

Molecular Weight 287.29 g/mol [1][3]

Purity ≥98% [1]

IC₅₀ for HDAC3 54 nM [2][3]

IC₅₀ for HDAC1 1.26 µM [2][3]

IC₅₀ for HDAC2 1.34 µM [2][3]

Solubility in DMSO
30 mg/mL, 250 mg/mL (with

ultrasonic)
[1][2][5]

Solubility in Ethanol 30 mg/mL [1]

Storage Temperature -20°C (powder) [5]

Experimental Protocols: Proper Disposal
Procedures for BRD3308
The following step-by-step protocol outlines the recommended procedures for the safe disposal

of BRD3308.

1. Immediate Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, a

lab coat, and chemical-resistant gloves, when handling BRD3308.

Conduct all handling and preparation for disposal in a well-ventilated area, preferably within

a certified chemical fume hood, to prevent inhalation of dust or aerosols.

2. Waste Identification and Segregation:

Solid Waste: Collect all solid BRD3308 waste, including residual powder and contaminated

consumables such as weighing paper, pipette tips, and gloves, in a dedicated, leak-proof,
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and clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing BRD3308 in a separate, compatible, and clearly

labeled hazardous liquid waste container. Do not mix with incompatible waste streams.[6]

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with BRD3308
should be disposed of in a designated sharps container that is also labeled as hazardous

chemical waste.

3. Waste Container Management:

Labeling: Immediately upon adding the first waste, affix a hazardous waste label to the

container. The label must include "Hazardous Waste," the full chemical name "BRD3308,"

and a clear description of the contents (e.g., "Solid waste with BRD3308" or "BRD3308 in

DMSO").[7]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[6]

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[7][8] The SAA should be in a secondary containment bin to prevent spills and

away from incompatible materials such as strong acids, bases, and oxidizing agents.[6][8]

4. Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held BRD3308 must be triple-

rinsed with a suitable solvent (e.g., ethanol or another solvent in which BRD3308 is soluble).

[7]

The first rinsate must be collected and disposed of as hazardous liquid waste.[6] For highly

toxic compounds, the first three rinses should be collected.[6]

After triple-rinsing and allowing the container to air-dry completely in a fume hood, the label

should be defaced or removed, and the container can then be disposed of in the regular

laboratory glass waste or as directed by your institution's EHS office.[7]

5. Requesting Waste Pickup:
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Once the hazardous waste container is full, or if it has been in storage for a period

approaching your institution's limit (often 9-12 months), contact your institution's EHS

department to schedule a waste pickup.[8]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps and decision points in the proper disposal of

BRD3308.
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Caption: Logical workflow for the safe disposal of BRD3308.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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